Cas no 725205-09-4 (2,2-dimethylbutanimidamide)

2,2-dimethylbutanimidamide structure

Product Name:2,2-dimethylbutanimidamide

CAS No:725205-09-4

Molecular Formula:C₆H₁₄N₂

Molecular Weight:114.188761234283

CID:6183869

PubChem ID:13911461

2,2-dimethylbutanimidamide Properties

Names and Identifiers

- 2,2-dimethylbutanimidamide
- SCHEMBL1221412
- EN300-1723122
- 725205-09-4
- InChIKey： OEQCZEJZQPZSTR-UHFFFAOYSA-N
- Inchi： 1S/C6H14N2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H3,7,8)
- SMILES： NC(C(C)(C)CC)=N

Computed Properties

Exact Mass: 114.115698455g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 114.115698455g/mol
Heavy Atom Count: 8
Complexity: 94.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 49.9Å²

2,2-dimethylbutanimidamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1723122-0.05g	2,2-dimethylbutanimidamide	725205-09-4		0.05g	$707.0	2023-09-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

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